7-[(2-Methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid

• IUPAC Name: 7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C12H14N4O4/c1-12(2,3)20-11(19)15-9-7(10(17)18)6-13-8-4-5-14-16(8)9/h4-6H,1-3H3,(H,15,19)(H,17,18)
• InChI Key: BRMINFJSPCNCKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=NC2=CC=NN21)C(=O)O
• Molecular Formula: C12H14N4O4
• Molecular Weight: 278.26 g/mol
• CAS No.: 2248365-34-4

Description

The compound “7-[(2-Methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid” is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are known to be the basis for a class of sedative and anxiolytic drugs. They are also used in the synthesis of heat-resistant explosives.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been reported in various studies. For instance, a study reported the successful preparation of two novel fused-ring energetic compounds, namely 3,6-dinitropyrazolo[1,5-a]pyrimidine-5,7-diamine and 5-amino-3,6-dinitropyrazolo[1,5-a]pyrimidin-7(4H)-one, via a simple synthetic method. Another study reported a convenient and efficient synthetic route to C3-arylated 7-trifluoromethylpyrazolo[1,5-a]pyrimidin-5-one derivatives starting from 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one through a Suzuki–Miyaura cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives has been explored in several studies. For example, a study on the structure-activity relationship (SAR) of 5- and/or 6-substituted pyrazolo[1,5-a]pyrimidine derivatives culminated in the discovery of highly potent, selective, orally bioavailable, and brain-penetrating PDE2A inhibitors.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidine derivatives have been studied extensively. One such study reported the use of the Suzuki–Miyaura cross-coupling reaction, a powerful synthetic tool for carbon–carbon and carbon-heteroatom bond formation, in the synthesis of these derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidine derivatives have been investigated in several studies. For instance, compounds 4 and 5, which are pyrazolo[1,5-a]pyrimidine derivatives, were found to exhibit excellent thermal stability.

Mechanism of Action

While the specific mechanism of action for “7-[(2-Methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid” is not available in the retrieved papers, pyrazolo[1,5-a]pyrimidine derivatives have been studied for their inhibitory activity against phosphodiesterase (PDE) 2A. This inhibition could potentially be a novel approach to treat cognitive impairment in neuropsychiatric and neurodegenerative disorders.

Future Directions

The future directions in the research of pyrazolo[1,5-a]pyrimidine derivatives could involve further exploration of their therapeutic utility, particularly in enhancing cognitive performance. Additionally, their potential use in the synthesis of heat-resistant explosives could be further investigated.